Cas no 2228545-16-0 (tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate
• CAS No: 2228545-16-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 6000734
• PubChem ID: 165705612
• Update Time: 2025-05-20

tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate
• EN300-1888939
• 2228545-16-0
• tert-butyl N-[1-(1-benzothiophen-2-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C15H17NO3S/c1-15(2,3)19-14(18)16-11(9-17)13-8-10-6-4-5-7-12(10)20-13/h4-9,11H,1-3H3,(H,16,18)
• InChI Key： STAXFYWHXUFGCK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate

Comprehensive Guide to tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228545-16-0): Properties, Applications, and Market Insights

tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228545-16-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This carbamate derivative, featuring a benzothiophene core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's molecular formula and weight, along with its tert-butyl carbamate and 2-oxoethyl functional groups, contribute to its reactivity and versatility. Researchers often employ tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate in peptide coupling reactions and as a protecting group in multi-step synthetic pathways. Its stability under various conditions makes it a preferred choice for complex organic transformations.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate in drug discovery?" The answer lies in its role as a building block for small molecule pharmaceuticals. Recent studies highlight its use in developing compounds targeting inflammatory diseases and cancer. The benzothiophene moiety, in particular, is known for its pharmacological properties, enhancing the compound's relevance in medicinal chemistry.

Another trending topic is the synthetic routes for tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate. Researchers frequently explore optimized methods to produce this compound with high yield and purity. Common techniques include N-protection strategies and carbamate formation reactions, which are critical for ensuring the compound's suitability in downstream applications. The demand for efficient synthesis protocols has increased, driven by the growing need for high-purity intermediates in pharmaceutical manufacturing.

From a market perspective, tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate is part of a broader trend toward custom synthesis and contract research. Companies specializing in fine chemicals and pharmaceutical intermediates are expanding their portfolios to include such compounds, catering to the needs of drug developers. The global market for benzothiophene derivatives is projected to grow, fueled by advancements in targeted therapy and precision medicine.

In addition to its pharmaceutical applications, this compound is also investigated for its potential in material science. The benzothiophene scaffold is known to contribute to the electronic properties of organic semiconductors, making it a candidate for use in optoelectronic devices. This dual applicability in both life sciences and advanced materials underscores the compound's versatility.

For researchers and industry professionals, understanding the storage and handling of tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate is essential. While not classified as hazardous, proper storage under inert conditions can prolong its shelf life and maintain its reactivity. Suppliers often provide detailed technical data sheets to ensure safe and effective use in laboratory settings.

In summary, tert-butyl N-1-(1-benzothiophen-2-yl)-2-oxoethylcarbamate (CAS No. 2228545-16-0) is a compound of significant scientific and industrial importance. Its role in drug discovery, coupled with its potential in material science, makes it a subject of ongoing research and commercial interest. As the demand for specialized intermediates grows, this compound is poised to remain a key player in the field of organic synthesis.